Cas no 2248373-96-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,5-dimethylphenyl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,5-dimethylphenyl)propanoate
• CAS No: 2248373-96-6
• MF: C₁₉H₁₇NO₄
• MW: 323.342585325241
• CID: 5838444
• PubChem ID: 165719774
• Update Time: 2025-06-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,5-dimethylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6516645
• 2248373-96-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,5-dimethylphenyl)propanoate

• Inchi： 1S/C19H17NO4/c1-12-9-13(2)11-14(10-12)7-8-17(21)24-20-18(22)15-5-3-4-6-16(15)19(20)23/h3-6,9-11H,7-8H2,1-2H3
• InChI Key： OZTZRSCLOUGIEB-UHFFFAOYSA-N
• SMILES： O(C(CCC1C=C(C)C=C(C)C=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 323.11575802g/mol
• Monoisotopic Mass: 323.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,5-dimethylphenyl)propanoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,5-dimethylphenyl)propanoate (CAS No. 2248373-96-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,5-dimethylphenyl)propanoate (CAS No. 2248373-96-6) is a specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, combining an isoindole core with a 3,5-dimethylphenyl propanoate moiety, makes it a subject of interest for researchers exploring novel bioactive compounds and functional materials. This article delves into its properties, synthesis, and potential uses while addressing common queries from scientific and industrial communities.

One of the key features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,5-dimethylphenyl)propanoate is its role as an intermediate in the synthesis of more complex molecules. The presence of the isoindole ring system, known for its electron-rich nature, allows for diverse chemical modifications, making it valuable in drug discovery. Recent trends in AI-driven drug design and green chemistry have amplified interest in such compounds, as they align with the demand for sustainable and computationally optimized synthetic pathways.

From a structural perspective, the 3,5-dimethylphenyl group enhances the compound's lipophilicity, which is critical for improving bioavailability in pharmaceutical formulations. Researchers investigating targeted drug delivery systems often explore derivatives of this compound to optimize pharmacokinetic profiles. Additionally, its potential applications in polymeric materials and coatings are being studied, given its ability to act as a cross-linking agent or monomer in specialized polymers.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,5-dimethylphenyl)propanoate typically involves esterification reactions between 3-(3,5-dimethylphenyl)propanoic acid and 1,3-dioxoisoindoline derivatives. Advances in catalytic methods and microwave-assisted synthesis have streamlined its production, reducing reaction times and improving yields. These innovations are particularly relevant to industries focused on process optimization and cost-effective manufacturing.

In the context of sustainability, this compound has garnered attention due to its potential compatibility with biodegradable materials. As global regulations tighten around environmental impact, chemists are increasingly evaluating its derivatives for eco-friendly applications. For instance, its incorporation into bio-based polymers could address concerns about plastic waste, a topic frequently searched in scientific and public forums.

Another area of interest is the compound's spectroscopic properties. Analytical techniques such as NMR, IR spectroscopy, and mass spectrometry are routinely employed to characterize its purity and structure. These methods are essential for quality control in industrial settings, where batch consistency and regulatory compliance are paramount. Researchers often search for "how to analyze isoindole derivatives" or "spectral data of 2248373-96-6," reflecting the need for detailed technical resources.

Looking ahead, the versatility of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,5-dimethylphenyl)propanoate positions it as a promising candidate for interdisciplinary research. Whether in medicinal chemistry, material science, or green technology, its applications continue to expand. By addressing both fundamental properties and cutting-edge trends, this overview aims to serve as a valuable reference for professionals and enthusiasts alike.